Cas no 1283336-65-1 (5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylic acid)

• Product Name: 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylic acid
• CAS No: 1283336-65-1
• MF: C₁₁H₉N₅O₃
• MW: 259.220861196518
• MDL: MFCD16498416
• CID: 4586084
• PubChem ID: 61675942
• Update Time: 2025-06-08

5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(6-amino-9H-purin-9-yl)methyl]furan-2-carboxylic acid
• 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylic acid

• MDL： MFCD16498416
• Inchi： 1S/C11H9N5O3/c12-9-8-10(14-4-13-9)16(5-15-8)3-6-1-2-7(19-6)11(17)18/h1-2,4-5H,3H2,(H,17,18)(H2,12,13,14)
• InChI Key： RYMXLNGPBACVOB-UHFFFAOYSA-N
• SMILES： O1C(CN2C3C(N=C2)=C(N)N=CN=3)=CC=C1C(O)=O

Additional information on 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylic acid

Introduction to 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylic Acid (CAS No. 1283336-65-1)

5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile biological properties. This compound, identified by the CAS number 1283336-65-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both a purine moiety and a furan ring in its structure imparts unique chemical and biological characteristics, making it a subject of intense research interest.

The molecular framework of 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylic acid consists of a pyrimidine-like purine core, which is a well-known scaffold in many bioactive molecules. The purine moiety, specifically the 6-amino-9H-purin-9-yl group, is renowned for its role in nucleic acid synthesis and as a key component in various therapeutic agents. This part of the molecule is particularly significant in the context of anticancer and antiviral drug discovery, where purine derivatives have demonstrated remarkable efficacy.

Complementing the purine core is the furan ring substituent at the 2-position of the carboxylic acid. The furan moiety introduces additional reactivity and functionality to the molecule, enabling diverse chemical modifications and biological interactions. The carboxylic acid group at the terminal position further enhances the compound's potential for further derivatization, allowing for the creation of novel analogs with tailored properties.

In recent years, there has been a surge in research focused on developing new therapeutic agents that leverage natural product-inspired scaffolds. The structure of 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylic acid aligns well with this trend, as it combines elements from two distinct pharmacophoric families: purines and furans. Such hybrid structures have shown promise in overcoming drug resistance and enhancing pharmacological activity.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The purine portion can interact with enzymes such as kinases and phosphodiesterases, which are critical targets in many diseases. Meanwhile, the furan ring can engage with other biological receptors or enzymes, providing multiple points of interaction for therapeutic intervention. This dual functionality makes 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylic acid a valuable candidate for further exploration in drug discovery.

The synthesis of this compound has been a subject of interest for synthetic chemists due to its complex architecture. Various synthetic routes have been reported, each with its own advantages and challenges. These methods often involve multi-step processes that require careful optimization to ensure high yield and purity. The development of efficient synthetic protocols is crucial for enabling large-scale production and subsequent pharmaceutical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylic acid. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are particularly valuable in predicting pharmacokinetic properties and identifying potential side effects before experimental validation.

In clinical research, 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylic acid has been investigated for its potential therapeutic benefits in various diseases. Preliminary studies suggest that it may exhibit anti-inflammatory, antioxidant, and anticancer properties. However, more extensive clinical trials are needed to confirm these findings and establish safe dosing regimens. The compound's unique structure positions it as a promising lead compound for further preclinical development.

The role of natural product-inspired molecules in drug discovery cannot be overstated. Compounds like 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylic acid exemplify how combining different pharmacophoric elements can lead to innovative therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds such as this one will remain at the forefront of pharmaceutical innovation.

In conclusion, 5-(6-amino-9H-purin-9-yl)methylfuran-2-carboxylic acid (CAS No. 1283336-65-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique molecular structure, combining a purine core with a furan substituent, makes it an attractive candidate for drug development. With ongoing research into its synthesis, biological activity, and clinical efficacy, this compound is poised to contribute to the advancement of modern medicine.